Cas no 1965304-72-6 (Ethyl 2-(2-tolyl)-4-phenylthiazole-5-carboxylate)

• Product Name: Ethyl 2-(2-tolyl)-4-phenylthiazole-5-carboxylate
• CAS No: 1965304-72-6
• MF: C₁₉H₁₇NO₂S
• MW: 323.40878367424
• CID: 4631998
• Update Time: 2025-07-02

Ethyl 2-(2-tolyl)-4-phenylthiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(2-methylphenyl)-4-phenyl-, ethyl ester
• Ethyl 2-(2-tolyl)-4-phenylthiazole-5-carboxylate

• Inchi： 1S/C19H17NO2S/c1-3-22-19(21)17-16(14-10-5-4-6-11-14)20-18(23-17)15-12-8-7-9-13(15)2/h4-12H,3H2,1-2H3
• InChI Key： BOZVAZFMZMGDEW-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C2=CC=CC=C2)N=C1C1=CC=CC=C1C

Additional information on Ethyl 2-(2-tolyl)-4-phenylthiazole-5-carboxylate

Research Brief on Ethyl 2-(2-tolyl)-4-phenylthiazole-5-carboxylate (CAS: 1965304-72-6): Recent Advances and Applications

Ethyl 2-(2-tolyl)-4-phenylthiazole-5-carboxylate (CAS: 1965304-72-6) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural modifications, and biological activities, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, highlighting its applications and mechanistic insights.

The synthesis of Ethyl 2-(2-tolyl)-4-phenylthiazole-5-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improved yield and purity, facilitating further biological evaluations. The compound's structural features, such as the thiazole core and aromatic substituents, contribute to its interactions with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways.

Recent pharmacological investigations have revealed that Ethyl 2-(2-tolyl)-4-phenylthiazole-5-carboxylate exhibits notable anti-inflammatory and anticancer activities. In vitro studies demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) and reduce pro-inflammatory cytokine production, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antiproliferative effects against certain cancer cell lines, such as MCF-7 and A549, have been attributed to the induction of apoptosis and cell cycle arrest, as reported in a 2024 Bioorganic Chemistry article.

Mechanistic studies using molecular docking and dynamics simulations have provided insights into the compound's binding modes with target proteins. For instance, interactions with the active site of COX-2 and key oncogenic kinases were identified, supporting its dual therapeutic potential. These computational findings are complemented by experimental data, reinforcing the compound's relevance in drug discovery pipelines.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of Ethyl 2-(2-tolyl)-4-phenylthiazole-5-carboxylate. Recent efforts have focused on derivatization to enhance solubility and bioavailability while retaining its bioactivity. A 2023 study in European Journal of Pharmaceutical Sciences proposed novel analogs with improved metabolic stability, paving the way for preclinical development.

In conclusion, Ethyl 2-(2-tolyl)-4-phenylthiazole-5-carboxylate (CAS: 1965304-72-6) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its full pharmacological profile and translate these findings into clinical applications. Future directions may include in vivo efficacy studies and the exploration of combination therapies to maximize its therapeutic benefits.